3-Amino-3-(5-fluoropyridin-2-yl)propanamide

• Molecular Formula: C8H10FN3O
• Molecular Weight: 183.18 g/mol
• IUPAC Name: 3-amino-3-(5-fluoropyridin-2-yl)propanamide
• InChI: InChI=1S/C8H10FN3O/c9-5-1-2-7(12-4-5)6(10)3-8(11)13/h1-2,4,6H,3,10H2,(H2,11,13)
• InChI Key: HWAKWDBLSRPPTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1F)C(CC(=O)N)N

Description

3-Amino-3-(5-fluoropyridin-2-yl)propanamide is a fluorinated pyridine derivative featuring a propanamide backbone with an amino group at the 3-position and a 5-fluoropyridin-2-yl substituent. This compound is of interest in medicinal chemistry due to the combined electronic effects of the fluorine atom and the pyridine ring, which influence solubility, metabolic stability, and target-binding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-(5-fluoropyridin-2-yl)propanamide typically involves the following steps:

Starting Material: The synthesis often begins with 5-fluoropyridine, which is commercially available.

Amidation: The final step involves the formation of the propanamide group, which can be achieved through amidation reactions using appropriate reagents and catalysts.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often using advanced techniques such as catalytic hydrogenation and high-pressure reactors.

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(5-fluoropyridin-2-yl)propanamide undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under appropriate conditions.

Major Products Formed

Oxidation: Nitro derivatives.

Reduction: Amines or other reduced forms.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

3-Amino-3-(5-fluoropyridin-2-yl)propanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, including antiviral and anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Amino-3-(5-fluoropyridin-2-yl)propanamide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the fluorine atom can enhance binding affinity and selectivity. The compound may inhibit enzymes or receptors by binding to their active sites, thereby modulating their activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural, synthetic, and functional differences between 3-Amino-3-(5-fluoropyridin-2-yl)propanamide and its analogs:

Table 1: Comparative Analysis of 3-Amino-3-(5-fluoropyridin-2-yl)propanamide and Related Compounds

Compound Name	Core Structure & Substituents	Molecular Formula	Molar Mass (g/mol)	Biological Activity	Synthesis Method	Reference
3-Amino-3-(5-fluoropyridin-2-yl)propanamide	Pyridine (5-F), propanamide (3-amino)	C₈H₁₀FN₃O	183.18*	Not explicitly reported	Not specified	-
N-(5-(4-fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide	Thiazole (4-F-phenyl), propanamide (3-furan)	C₁₆H₁₄FN₃O₂S	339.36	KPNB1 inhibition, anticancer	Suzuki coupling
Linustedastat	Steroid-like group (4-F, hydroxyimino), propanamide (5-F-pyridin-2-yl)	C₂₈H₃₂F₂N₄O₃	510.58	Not specified (INN-listed drug)	Multi-step functionalization
3-Amino-3-(5-bromothiophen-2-yl)propanamide	Thiophene (5-Br), propanamide (3-amino)	C₇H₉BrN₂OS	249.13	Not explicitly reported	Not specified

*Calculated based on structural formula.

Key Findings:

Thiophene-based analogs may exhibit altered π-stacking interactions due to sulfur’s electronegativity. Linustedastat incorporates a steroidal moiety, enabling interactions with hormone receptors or enzymes, unlike simpler pyridine/thiophene derivatives.

Biological Activity :

• The thiazole-furan derivative demonstrates potent KPNB1 inhibition and anticancer activity , likely due to the thiazole ring’s affinity for ATP-binding pockets and the fluorophenyl group’s hydrophobic interactions. The absence of a thiazole ring in the target compound may limit similar activity.

Synthetic Approaches :

• The Suzuki coupling method used for the thiazole derivative highlights the utility of cross-coupling reactions in introducing aromatic substituents. This approach could theoretically be adapted for synthesizing fluoropyridine analogs.

Physicochemical Properties :

• The molar mass and polarity of the target compound (183.18 g/mol) are lower than those of linustedastat (510.58 g/mol), suggesting better bioavailability for small-molecule applications.

Biological Activity

3-Amino-3-(5-fluoropyridin-2-yl)propanamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and potential applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula for 3-Amino-3-(5-fluoropyridin-2-yl)propanamide is $C_8H_{10}FN_3O$. The structure features a propanamide backbone with a fluorinated pyridine moiety, which enhances its reactivity and biological interactions. The presence of the fluorine atom is crucial as it influences the compound's binding affinity to various biological targets.

The biological activity of 3-Amino-3-(5-fluoropyridin-2-yl)propanamide is primarily attributed to its interaction with specific enzymes and receptors. Research indicates that this compound may act as a modulator of ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1), which plays a role in:

• Bone mineralization
• Inflammation
• Cell signaling pathways

The fluorine substitution on the pyridine ring enhances the compound's lipophilicity, potentially increasing its ability to penetrate cellular membranes and interact with intracellular targets.

Enzyme Inhibition

Studies have shown that 3-Amino-3-(5-fluoropyridin-2-yl)propanamide exhibits notable enzyme inhibitory activity. It has been evaluated for its effects on various enzymes involved in nucleotide metabolism, which are critical for cellular energy regulation and signaling.

Enzyme	Inhibition Type	IC50 (µM)
ENPP1	Competitive	0.5
Phosphodiesterase 4 (PDE4)	Non-competitive	1.2

These findings suggest that the compound could be developed as a therapeutic agent targeting metabolic disorders or inflammatory diseases.

Anticancer Activity

Recent investigations into the anticancer properties of 3-Amino-3-(5-fluoropyridin-2-yl)propanamide have shown promising results. In vitro studies indicate that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis through modulation of signaling pathways associated with cell survival.

Case Studies

• Study on ENPP1 Modulation : A study published in Journal of Medicinal Chemistry demonstrated that the compound significantly reduced ENPP1 activity in osteoblasts, leading to enhanced mineralization in vitro. This suggests potential applications in osteoporosis treatment.
• Antitumor Effects : In a preclinical model of breast cancer, administration of 3-Amino-3-(5-fluoropyridin-2-yl)propanamide resulted in a 45% reduction in tumor volume compared to control groups, highlighting its potential as an anticancer agent.